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Compound of Interest

Compound Name: IKD-8344

Cat. No.: B10818985

Introduction

IKD-8344 is a rabbit monoclonal antibody designed for the specific detection of ChronoKinase,
a critical regulator of cell cycle progression. ChronoKinase is frequently overexpressed in
various human cancers and its expression levels have been correlated with tumor grade and
patient prognosis. Consequently, the immunohistochemical (IHC) detection of ChronoKinase in
formalin-fixed, paraffin-embedded (FFPE) tissues serves as an invaluable tool for cancer
research and may provide insights for drug development professionals. These application
notes provide a detailed protocol for the use of IKD-8344 in IHC, along with validation data and
diagrams of the relevant biological pathway and experimental workflow.

Target and Specificity

IKD-8344 specifically recognizes the phosphorylated isoform of ChronoKinase at Serine 218, a
key activation site. The antibody has been validated for use in IHC on human tissues and
shows no cross-reactivity with other related kinases under the recommended staining
conditions. The expected staining pattern for ChronoKinase is predominantly nuclear, with
some diffuse cytoplasmic staining in highly proliferative cells.

Quantitative Data Summary

The following tables summarize the validation and performance data for the IKD-8344 antibody
in immunohistochemistry.
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Table 1: Recommended Antibody Dilution

Parameter Recommendation

Antibody Concentration 1:500 - 1:1000

Incubation Time 60 minutes at Room Temperature
Antigen Retrieval Citrate Buffer (pH 6.0) for 20 minutes[1]

HRP-conjugated secondary antibody and

Detection System
DABI1]

Table 2: Staining Performance in Various Cancer Tissues

. Percent Positive Average Staining

Tissue Type N .
(%) Intensity
) 2.8 (Moderate to
Breast Carcinoma 50 85%
Strong)

Colon Carcinoma 45 78% 2.5 (Moderate)
Lung Adenocarcinoma 52 92% 3.0 (Strong)
Normal Breast 20 5% 0.5 (Weak/Negative)
Normal Colon 20 8% 0.6 (Weak/Negative)
Normal Lung 20 3% 0.2 (Negative)

Staining intensity was scored on a scale of 0 (negative), 1 (weak), 2 (moderate), and 3 (strong).

Experimental Protocols
Materials and Reagents

o IKD-8344 Rabbit Monoclonal Antibody

o Formalin-fixed, paraffin-embedded tissue sections on charged slides
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o Xylene[2][3]

« Ethanol (100%, 95%, 80%, 70%)[1][2]

o Deionized Water

e 10 mM Sodium Citrate Buffer (pH 6.0)[1]

e Phosphate Buffered Saline (PBS)

« Hydrogen Peroxide (3%)[3]

» Blocking Buffer (e.g., 5% normal goat serum in PBS)

» HRP-conjugated Goat anti-Rabbit secondary antibody

» DAB (3,3'-Diaminobenzidine) substrate kit[1]

e Hematoxylin counterstain[2]

e Mounting Medium

Protocol for Immunohistochemical Staining

» Deparaffinization and Rehydration:

o Immerse slides in xylene for 5 minutes (repeat twice).[2][3]

o Hydrate sections by sequential immersion in 100% ethanol for 3 minutes (twice), 95%
ethanol for 3 minutes, 80% ethanol for 3 minutes, and 70% ethanol for 3 minutes.[1][2]

o Rinse with deionized water.

e Antigen Retrieval:

o Preheat citrate buffer (pH 6.0) to 95-100°C.[1]

o Immerse slides in the preheated buffer and incubate for 20 minutes.[1]
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o Allow slides to cool to room temperature for 20 minutes.[1]

o Rinse with PBS.

» Blocking and Staining:

o Quench endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide
for 10 minutes.[3]

o Rinse with PBS.

o Apply blocking buffer and incubate for 30 minutes at room temperature.

o Incubate with IKD-8344 primary antibody (diluted in blocking buffer) for 60 minutes at
room temperature.

o Rinse with PBS (3 times for 5 minutes each).

o Apply HRP-conjugated secondary antibody and incubate for 30 minutes at room
temperature.[2]

[e]

Rinse with PBS (3 times for 5 minutes each).

e Detection and Counterstaining:

[¢]

Apply DAB substrate solution and incubate until the desired brown color intensity is
reached (typically 1-5 minutes).[1]

Rinse with deionized water.

[¢]

[¢]

Counterstain with hematoxylin for 1-2 minutes.[1]

[e]

Rinse with running tap water.[1]

e Dehydration and Mounting:

o Dehydrate sections through a graded series of ethanol (70%, 80%, 95%, 100%) and clear
in xylene.[1]
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o Coverslip with a permanent mounting medium.
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Caption: ChronoKinase Signaling Pathway.
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Caption: Immunohistochemistry Workflow.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10818985?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

High ChronoKinase Increased Cell . .
. X A Tumor Progression Poor Prognosis
Expression Proliferation

Click to download full resolution via product page

Caption: ChronoKinase and Cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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